Functionalizing the pore wall of chiral porous metal–organic frameworks by distinct –H, –OH, –NH2, –NO2, –COOH shutters showing selective adsorption of CO2, tunable photoluminescence, and direct white-light emission†
Chemical Communications Pub Date: 2012-04-24 DOI: 10.1039/C2CC32103C
Abstract
This work presents a prototype of chiral porous metal–organic framework with the porous wall decorated by different functional groups. The special structure in conjunction with the gas adsorption results reveals some relationship between CO2
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